Cas no 2287310-52-3 (6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid
• CAS No: 2287310-52-3
• MF: C₁₆H₁₃NO₆
• MW: 315.277524709702
• CID: 5184587
• PubChem ID: 165737974
• Update Time: 2025-06-11

6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 6-[[(phenylmethoxy)carbonyl]amino]-
• 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid

• Inchi： 1S/C16H13NO6/c18-15(19)11-6-13-14(23-9-22-13)7-12(11)17-16(20)21-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,20)(H,18,19)
• InChI Key： CWDJYTBDZOBXKS-UHFFFAOYSA-N
• SMILES： O1C2=CC(NC(OCC3=CC=CC=C3)=O)=C(C(O)=O)C=C2OC1

Additional information on 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid

Recent Advances in the Study of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid (CAS: 2287310-52-3)

The compound 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid (CAS: 2287310-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxaindane scaffold and benzyloxycarbonyl-protected amino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key advancements in the study of this compound is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have successfully utilized 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid as a building block for the development of novel protease inhibitors and enzyme modulators. Its structural features, including the carboxylic acid moiety and the protected amino group, make it an ideal candidate for further chemical modifications aimed at enhancing its pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's efficacy in inhibiting a specific class of enzymes involved in inflammatory pathways. The study highlighted the importance of the dioxaindane core in mediating enzyme-substrate interactions, suggesting that derivatives of this compound could serve as potent anti-inflammatory agents. Furthermore, the researchers employed advanced computational modeling techniques to predict the binding affinities of various derivatives, providing valuable insights for future drug design efforts.

Another notable development is the exploration of 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid in the field of targeted drug delivery. Its ability to form stable conjugates with therapeutic peptides and proteins has been investigated, with promising results in preclinical models. These conjugates exhibit improved pharmacokinetic profiles and reduced off-target effects, making them attractive candidates for the treatment of chronic diseases such as cancer and autoimmune disorders.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and selectivity. Ongoing research is focused on addressing these limitations through structural optimization and formulation strategies. For instance, recent efforts have explored the use of prodrug approaches to enhance the compound's solubility and tissue penetration, thereby improving its therapeutic efficacy.

In conclusion, 6-{(benzyloxy)carbonylamino}-1,3-dioxaindane-5-carboxylic acid (CAS: 2287310-52-3) represents a promising scaffold for the development of novel therapeutics. Its diverse applications in enzyme inhibition, targeted drug delivery, and anti-inflammatory therapy underscore its potential as a valuable tool in chemical biology and pharmaceutical research. Future studies will likely focus on further elucidating its mechanism of action and expanding its therapeutic repertoire through innovative chemical modifications.